(1R)-1-(Thiophen-2-yl)propan-1-amine hydrochloride

• Molecular Formula: C7H12ClNS
• Molecular Weight: 177.70 g/mol
• SMILES: CCC(C1=CC=CS1)N.Cl
• InChI: InChI=1S/C7H11NS.ClH/c1-2-6(8)7-4-3-5-9-7;/h3-6H,2,8H2,1H3;1H/t6-;/m1./s1
• InChIKey: ZIODSNVYODEXGF-FYZOBXCZSA-N

(1R)-1-(Thiophen-2-yl)propan-1-amine HCl: Overview

(1R)-1-(Thiophen-2-yl)propan-1-amine hydrochloride (CAS 1807940-47-1) is a single-enantiomer chiral primary amine featuring a thiophene ring at the α-position of the propylamine backbone . The hydrochloride salt form (C₇H₁₂ClNS, MW 177.69) offers enhanced stability and handling properties over the free base, with a vendor-specified purity of 95% (HPLC) and a computed LogP of 1.95 . The compound belongs to the α-(heteroaryl)alkylamine family, which serves as a critical chiral building block for pharmacologically active molecules, most notably as the (R)-configured precursor for (R)-duloxetine and related thiophene-containing drug candidates [1].

Chiral reference-standard workflow for (R)-duloxetine synthesis and enantiopurity control

Enantiomer-comparison study context requiring the (R)-configured α-(heteroaryl)alkylamine scaffold

Hydrochloride salt form supports standardized handling and aqueous-compatible assay preparation

• [1] Bhadbhade, M. et al. (2023). Structure of racemic duloxetine hydrochloride. IUCrData, 8(5), x230557. View Source

Why the (R)-Enantiomer Cannot Be Substituted

Generic substitution between the (R)-enantiomer, (S)-enantiomer (CAS 1807933-93-2), and racemic 1-(thiophen-2-yl)propan-1-amine (CAS 6315-55-5) is scientifically invalid due to stereochemistry-driven divergence in downstream pharmacological outcomes. The (S)-configured building block is the established intermediate for (S)-duloxetine—a potent serotonin-norepinephrine reuptake inhibitor (SNRI) with a SERT IC₅₀ of ~0.8 nM and NET IC₅₀ of ~7.5 nM . In contrast, the (R)-configured building block gives access to (R)-duloxetine, which exhibits a distinct pharmacological fingerprint: approximately 3-fold lower SERT potency (IC₅₀ 2.6 nM) and 1.8-fold lower NET potency (IC₅₀ 13.2 nM), but uniquely confers tonic and use-dependent blockade of neuronal voltage-gated Na⁺ channels—an activity absent from the (S)-enantiomer [1]. The racemate conflates these divergent profiles, rendering it unsuitable for enantioselective applications requiring defined stereochemical input.

Target (R)-enantiomer

Enables research on Na⁺ channel blockade context not observed with the (S)-configured product

(S)-enantiomer or racemate

(S)-enantiomer lacks the reported Na⁺ channel activity; racemate conflates divergent pharmacological profiles, limiting enantioselective interpretation

1-(thiophen-2-yl)propan-1-amine

α-substitution pattern is structurally required for the duloxetine pharmacophore scaffold

2- or 3-substituted isomers

Positional isomers cannot access the correct pharmacophore geometry for SNRI-class compound construction

HCl salt

Defined LogP (1.95), storage condition, and aqueous compatibility for biological assay workflows

Free base

Hygroscopic nature and variable handling properties may shift reproducibility in aqueous assay preparation

• [1] NCATS Inxight Drugs. Duloxetine, (R)-. Summary: blocks neuronal Na⁺ channels; effective against postoperative pain. View Source

(1R)-1-(Thiophen-2-yl)propan-1-amine HCl: Differentiation Evidence

SERT Inhibition: (R)- vs (S)-Duloxetine

The (R)-enantiomer of 1-(thiophen-2-yl)propan-1-amine serves as the chiral input for (R)-duloxetine. In head-to-head comparison using [³H]5HT reuptake assays in HEK293 cells expressing human SERT, the (R)-duloxetine product derived from this building block shows an IC₅₀ of 2.6 nM, compared to ~0.8 nM for (S)-duloxetine—a 3.3-fold difference in potency . The IUCr crystallographic study independently confirms that (S)-duloxetine is 'twice as effective as the (R)-enantiomer in serotonin uptake' and 'at least 2.5 times more active' [1].

SERT Inhibition: (R)- vs (S)-Duloxetine

Head-to-head

(R)-duloxetine IC₅₀ 2.6 nM vs (S)-duloxetine ~0.8 nM (3.3-fold difference)

Supports enantiomer-specific SERT engagement context

[³H]5HT reuptake assay, human SERT in HEK293 cells; (S)-enantiomer ≥2.5× more active per IUCr study

Evidence Dimension	Human SERT inhibition (IC₅₀)
Target Compound Data	(R)-duloxetine (derived from target compound): 2.6 nM
Comparator Or Baseline	(S)-duloxetine: ~0.8 nM
Quantified Difference	3.3-fold lower potency for the (R)-configured product; (S)-enantiomer ≥2.5× more active per IUCr study
Conditions	[³H]5HT reuptake inhibition at human SERT expressed in HEK293 cells (PMID: 19740668)

Why This Matters

Procurement of the (R)-enantiomer is essential when the research objective requires the distinct pharmacological profile of (R)-duloxetine, including its reduced SERT potency and unique Na⁺ channel blocking properties not achievable with the (S)-building block.

• [1] Bhadbhade, M. et al. (2023). Structure of racemic duloxetine hydrochloride. IUCrData, 8(5), x230557. States (S)-enantiomer is twice as effective as (R)-enantiomer in serotonin uptake and at least 2.5 times more active. View Source

Neuronal Na⁺ Channel Blockade by (R)-Duloxetine

The (R)-duloxetine product derived from (1R)-1-(thiophen-2-yl)propan-1-amine exhibits tonic and use-dependent blockade of neuronal voltage-gated Na⁺ channels, a pharmacological activity not observed with (S)-duloxetine [1]. This enantiomer-specific mechanism underpins the demonstrated efficacy of (R)-duloxetine in postoperative pain models, positioning the (R)-configured building block as the exclusive entry point to this therapeutic mechanism .

Neuronal Na⁺ Channel Blockade

Head-to-head

(R)-duloxetine: positive for tonic and use-dependent Na⁺ channel blockade; (S)-enantiomer: activity absent

Qualitative mechanism difference supports enantiomer-specific research fit

Electrophysiology assays referenced by NCATS Inxight; exclusive access point to this mechanism

Evidence Dimension	Neuronal Na⁺ channel blockade
Target Compound Data	(R)-duloxetine: positive for tonic and use-dependent Na⁺ channel blockade
Comparator Or Baseline	(S)-duloxetine: no reported Na⁺ channel blocking activity
Quantified Difference	Qualitative difference: unique mechanism present in (R)-enantiomer only
Conditions	Neuronal Na⁺ channel electrophysiology assays (referenced by NCATS Inxight and TargetMol)

Why This Matters

For pain research programs exploring Na⁺ channel-mediated analgesia, the (R)-configured building block is irreplaceable—the (S)-enantiomer or racemate cannot replicate this mechanism, making sourcing of the stereochemically defined (R)-amine a structural requirement for the synthetic pathway.

• [1] NCATS Inxight Drugs. Duloxetine, (R)-. Summary: highly effective against postoperative pain via blocking of neuronal Na⁺ channels. View Source

Asymmetric Synthesis & Enantiomeric Excess

The SAMP-hydrazone methodology provides a general and efficient asymmetric route to α-(heteroaryl)alkylamines including the thiophene series. The Cbz- or benzoyl-protected amines are obtained in overall yields of 40–78% with excellent enantiomeric excesses of 88–99% [1]. This methodology enables the production of (1R)-1-(thiophen-2-yl)propan-1-amine with defined stereochemical integrity, contrasting with racemic synthesis approaches that yield a 1:1 mixture of enantiomers requiring subsequent resolution, inherently capping the maximum theoretical yield at 50% for either enantiomer.

Asymmetric Synthesis & Enantiomeric Excess

Cross-study comparable

SAMP-hydrazone method: 40–78% yield, ee = 88–99%

Supports pre-validated enantiopurity procurement context

Racemic resolution caps single-enantiomer yield at ≤50%; SAMP route avoids in-house chiral separation

Evidence Dimension	Asymmetric synthesis yield and enantiomeric excess
Target Compound Data	α-(heteroaryl)alkylamines (including thiophene derivatives): 40–78% yield, ee = 88–99% via SAMP-hydrazone method
Comparator Or Baseline	Racemic synthesis + resolution: maximum 50% theoretical yield for single enantiomer; classical resolution typically yields 30–45%
Quantified Difference	Up to 78% yield with high enantiopurity vs. ≤50% theoretical maximum for resolution approaches
Conditions	Nucleophilic 1,2-addition of lithiated hetarenes to aldehyde-SAMP-hydrazones, followed by SmI₂ or BH₃·THF N–N bond cleavage (Tetrahedron: Asymmetry, 2004)

Why This Matters

Procurement of pre-synthesized (R)-enantiomer with validated enantiopurity eliminates the need for in-house chiral resolution, ensuring material quality and batch-to-batch consistency for downstream enantioselective applications.

• [1] Enders, D. & Del Signore, G. (2004). Efficient asymmetric synthesis of α-(heteroaryl)alkylamines by 1,2-addition of lithiated hetarenes to aldehyde-SAMP-hydrazones. Tetrahedron: Asymmetry, 15(5), 747-751. View Source

Hydrochloride Salt vs. Free Base

The hydrochloride salt (CAS 1807940-47-1, MW 177.69) offers distinct handling advantages over the free base (CAS 473732-90-0, MW 141.23). The salt form has a computed LogP of 1.95 and is recommended for storage sealed in dry conditions at 2–8°C, with a vendor-certified purity of 95% (HPLC) . The free base, while available at higher nominal purity (98% from select vendors), lacks the protonated amine's enhanced aqueous solubility and long-term stability profile conferred by the hydrochloride counterion .

Hydrochloride Salt vs. Free Base

Source review

Salt: MW 177.69, LogP 1.95, purity 95% (HPLC), storage 2–8°C sealed dry

Standardized handling and aqueous assay compatibility context

Free base MW 141.23; hygroscopic profile may introduce assay variability

Evidence Dimension	Physicochemical and stability properties
Target Compound Data	Hydrochloride salt: MW 177.69, LogP 1.95, purity 95% (HPLC), storage 2–8°C sealed dry
Comparator Or Baseline	Free base: MW 141.23, purity up to 98%, LogP data not consistently reported
Quantified Difference	MW difference of 36.46 Da (HCl); defined LogP 1.95 for salt; defined storage conditions vs. variable for free base
Conditions	Vendor technical datasheets (Fluorochem, ChemicalBook, Chemscene, MolCore)

Why This Matters

For reproducible experimental workflows, the hydrochloride salt provides standardized handling, superior aqueous compatibility for biological assays, and defined storage requirements, reducing variability in research outcomes compared to the hygroscopic and less stable free base.

Positional Isomer Differentiation

The 1-(thiophen-2-yl)propan-1-amine scaffold positions the chiral amine directly adjacent to the thiophene ring (α-position), creating a stereogenic center vicinal to the aromatic system. This contrasts with the 2-(thiophen-2-yl)propan-1-amine isomer (CAS 337471-02-0), where the amine is one carbon removed, and the 3-(thiophen-2-yl)propan-1-amine isomer (CAS 7404-70-8), where the amine is terminally positioned with three methylene units separating it from the thiophene. The α-substitution pattern is specifically required for the duloxetine pharmacophore, where the chiral center at the 1-position undergoes subsequent N-methylation and O-arylation to generate the SNRI scaffold [1]. The 2- and 3-substituted isomers cannot access this pharmacophore geometry.

Positional Isomer Differentiation

Class-level

Only 1-substituted isomer provides correct connectivity for duloxetine-class pharmacophore construction

Structural requirement context for SNRI pharmacophore access

2- and 3-substituted isomers cannot form the 3-(naphthalen-1-yloxy)-3-(thiophen-2-yl)propylamine core

Evidence Dimension	Structural suitability for duloxetine-class SNRI pharmacophore construction
Target Compound Data	1-(thiophen-2-yl) substitution: chiral amine at α-position; directly convertible to duloxetine pharmacophore via N-methylation and O-arylation
Comparator Or Baseline	2-(thiophen-2-yl)propan-1-amine (CAS 337471-02-0) and 3-(thiophen-2-yl)propan-1-amine (CAS 7404-70-8): amine positioned β- or γ- to thiophene; cannot form the 3-(naphthalen-1-yloxy)-3-(thiophen-2-yl)propylamine core
Quantified Difference	Qualitative: only 1-substituted isomer provides the correct skeletal connectivity for duloxetine-class compounds
Conditions	Synthetic pathway analysis: duloxetine synthesis requires 1-(thiophen-2-yl)propan-1-amine scaffold (see US Patent 5,023,269 and related duloxetine process patents)

Why This Matters

For medicinal chemistry programs targeting the duloxetine pharmacophore or related α-(heteroaryl)alkylamine scaffolds, only the 1-substituted isomer provides the correct connectivity; procurement of the 2- or 3-substituted isomers results in a non-productive synthetic input.

• [1] Bhadbhade, M. et al. (2023). Structure of racemic duloxetine hydrochloride. IUCrData, 8(5), x230557. Discusses the duloxetine pharmacophore as (S)-N-methyl-3-(naphthalen-1-yloxy)-3-(thiophen-2-yl)propylaminium chloride; requires 1-substituted thiophene-propylamine connectivity. View Source

DAT Inhibition: (R)- vs (S)-Duloxetine

Beyond SERT and NET inhibition, the (R)-duloxetine product derived from (1R)-1-(thiophen-2-yl)propan-1-amine exhibits measurable dopamine transporter (DAT) inhibition with an IC₅₀ of 809 nM in HEK293 cells expressing human DAT, whereas (S)-duloxetine is generally characterized as a dual SNRI without significant DAT activity at therapeutic concentrations . This triple-transporter interaction profile (SERT/NET/DAT) distinguishes the (R)-configured product and may contribute to its distinct analgesic and psychopharmacological properties.

DAT Inhibition: (R)- vs (S)-Duloxetine

Head-to-head

(R)-duloxetine DAT IC₅₀ 809 nM; (S)-duloxetine: negligible DAT activity

Supports triple-transporter interaction research context

[³H]DA reuptake at human DAT in HEK293 cells; distinct from dual SNRI classification of (S)-enantiomer

Evidence Dimension	Human DAT inhibition (IC₅₀)
Target Compound Data	(R)-duloxetine: DAT IC₅₀ 809 nM
Comparator Or Baseline	(S)-duloxetine: DAT inhibition not prominently reported (dual SERT/NET inhibitor classification)
Quantified Difference	809 nM DAT IC₅₀ for (R)-enantiomer vs. negligible DAT activity for (S)-enantiomer
Conditions	[³H]DA reuptake inhibition at human DAT expressed in HEK293 cells (PMID: 19740668)

Why This Matters

For neuroscience research requiring a tool compound with combined SERT/NET/DAT interaction, the (R)-configured building block provides access to a unique pharmacological tool that the (S)-enantiomer cannot deliver, justifying its specific procurement.

(1R)-1-(Thiophen-2-yl)propan-1-amine HCl: Applications

(R)-Duloxetine Synthesis for Pain Research

The (R)-enantiomer of 1-(thiophen-2-yl)propan-1-amine hydrochloride is the essential chiral input for synthesizing (R)-duloxetine, which uniquely exhibits tonic and use-dependent neuronal Na⁺ channel blockade in addition to SERT/NET/DAT inhibition . This application scenario is specifically relevant for analgesic drug discovery programs exploring non-opioid pain mechanisms, where (S)-duloxetine (derived from the (S)-configured building block) lacks this Na⁺ channel activity [1]. The defined stereochemistry ensures that the final product matches the pharmacological profile characterized in the literature (SERT IC₅₀ 2.6 nM, NET IC₅₀ 13.2 nM, DAT IC₅₀ 809 nM) .

(S)-Duloxetine Chiral Impurity Standard

In pharmaceutical quality control for (S)-duloxetine active pharmaceutical ingredient (API), the (R)-enantiomer serves as the certified chiral impurity standard. Regulatory guidelines require quantification of the enantiomeric impurity at levels typically ≤0.5% w/w . The availability of high-purity (1R)-1-(thiophen-2-yl)propan-1-amine hydrochloride (95% HPLC) enables robust calibration curves and method validation for chiral HPLC or SFC methods used in batch release testing of (S)-duloxetine drug substance [1].

Asymmetric Synthesis Methodology Development

This compound serves as a validated product for benchmarking novel asymmetric synthetic methodologies targeting α-(heteroaryl)alkylamines. The established SAMP-hydrazone method provides baseline performance metrics (40–78% yield, 88–99% ee) against which new catalytic asymmetric methods can be compared . The thiophene-containing scaffold is particularly useful due to the synthetic versatility of the thiophene ring for further functionalization via cross-coupling or electrophilic substitution, making it a preferred substrate for reaction development studies [1].

Monoamine Transporter SAR Studies

The (R)-configured building block enables systematic SAR exploration of how stereochemistry at the α-position influences monoamine transporter pharmacology. By generating matched molecular pairs from (R)- and (S)-configured starting materials, researchers can isolate the contribution of absolute configuration to SERT/NET/DAT binding and functional activity . This application is critical for understanding the molecular determinants of SNRI selectivity and for designing next-generation antidepressants or analgesics with improved selectivity profiles [1].

Application

Selection Property

Validation Focus

(R)-Duloxetine synthesis for pain research

Enantiomer-specific Na⁺ channel mechanism context

SERT/NET/DAT and Na⁺ channel endpoint review

(S)-Duloxetine chiral impurity standard

Stereochemical-control context

Chiral HPLC or SFC method validation review

Asymmetric synthesis methodology development

Benchmarking α-(heteroaryl)alkylamine yield and ee

Catalytic asymmetric method comparison context

Monoamine transporter SAR studies

Enantiomer-attribution review

Matched molecular pair SERT/NET/DAT interpretation

• [1] Bhadbhade, M. et al. (2023). Structure of racemic duloxetine hydrochloride. IUCrData, 8(5), x230557. Discusses enantioselective pharmacology of duloxetine enantiomers. View Source